Cas no 40641-03-0 (1H-Indole-3-propanoicacid, ethyl ester)

40641-03-0 structure
Product name:1H-Indole-3-propanoicacid, ethyl ester
1H-Indole-3-propanoicacid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-propanoicacid, ethyl ester
- ethyl 3-(1H-indol-3-yl)propanoate
- 3-(1H-indol-3-yl)-propionic acid ethyl ester
- 3-(3'-indolyl)propionic acid ethyl ester
- 3-indolepropanoic acid,ethyl ester
- AC1L5DZW
- AC1Q6566
- AR-1I8577
- CTK4I3489
- ethyl 3-(3-indolyl)propionate
- ethyl 3-(indol-3-yl)propionate
- ethyl-3-(1H-indol-3-yl)propanoate
- NSC14694
- NSC61455
- SureCN392573
- NSC-61455
- MFCD02670229
- Ethyl 1H-Indole-3-propanoate
- CHEMBL4540701
- NSC-14694
- ZMGHKYYNDUANOZ-UHFFFAOYSA-N
- 40641-03-0
- SCHEMBL392573
- AKOS005067943
- DTXSID90279940
- SY250571
- ethyl indole-3-propionate
- AC8227
-
- MDL: MFCD02670229
- Inchi: InChI=1S/C13H15NO2/c1-2-16-13(15)8-7-10-9-14-12-6-4-3-5-11(10)12/h3-6,9,14H,2,7-8H2,1H3
- InChI Key: ZMGHKYYNDUANOZ-UHFFFAOYSA-N
- SMILES: CCOC(CCC1=CNC2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 217.11035
- Monoisotopic Mass: 217.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.1
Experimental Properties
- Density: 1.157
- Boiling Point: 367.8°Cat760mmHg
- Flash Point: 176.3°C
- Refractive Index: 1.594
- PSA: 42.09
1H-Indole-3-propanoicacid, ethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D779378-5g |
Ethyl 1H-Indole-3-propanoate |
40641-03-0 | 95% | 5g |
$760 | 2025-02-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582654-5g |
Ethyl 3-(1H-indol-3-yl)propanoate |
40641-03-0 | 98% | 5g |
¥5900.00 | 2024-05-14 | |
eNovation Chemicals LLC | D779378-5g |
Ethyl 1H-Indole-3-propanoate |
40641-03-0 | 95% | 5g |
$760 | 2024-07-20 | |
eNovation Chemicals LLC | D779378-5g |
Ethyl 1H-Indole-3-propanoate |
40641-03-0 | 95% | 5g |
$760 | 2025-02-26 |
1H-Indole-3-propanoicacid, ethyl ester Related Literature
-
Jonathan E. Meegan,Xiaofei Yang,Ratana Rungsirisakun,Sebastian C. Cosgrove,Richard J. Bushby,Amin Sadeghpour,Michael Rappolt,Rik Brydson,Richard J. Ansell Soft Matter 2017 13 5922
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